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Compound of Interest

Compound Name:

Cat. No.: B053572

benzene-1,3-dicarboxylic acid

L  Get Quote

An In-depth Technical Guide to the Health and Safety of Benzene-1,3-Dicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for benzene-1,3-

dicarboxylic acid (isophthalic acid), compiled to assist researchers, scientists, and

professionals in drug development in its safe handling and use.

Chemical Identification

Identifier

Value

Chemical Name

Benzene-1,3-dicarboxylic acid

Synonyms Isophthalic acid, m-Phthalic acid

CAS Number 121-91-5

Molecular Formula C8H604

Molecular Weight 166.13 g/mol [1]

Structure (Image of the chemical structure of Benzene-

1,3-dicarboxylic acid)

Hazard Identification
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Benzene-1,3-dicarboxylic acid is considered a primary irritant.[1] The toxicological properties

have not been fully investigated.[1]

Skin Contact: May cause skin irritation.[1]

Eye Contact: May cause eye irritation.[1]

Toxicological Data

Inhalation: May cause respiratory tract irritation.[1]

Ingestion: May cause irritation of the digestive tract.[1]

Other Hazards: Dust may form an explosive mixture in the air.[1][2]

Detailed toxicological studies are limited. The available quantitative data is summarized below.

Test

Species

Route

Dose

Effects Reference

LD50

Rat

Oral

10400 mg/kg

Lethal dose,

50 percent Kill

LD50

Mouse

Intraperitonea
I

4200 mg/kg

Behavioral:
somnolence,
excitement;
Nutritional

and Gross [3]
Metabolic:

body

temperature

decrease

Standard

Draize test

Rabbit

Eye

500 mg/24H

Mild irritation [3]

Experimental Protocols: Detailed experimental methodologies for the above-cited studies are

not available in the provided safety data sheets. Standard protocols for LD50 and Draize tests
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would have been followed, but specific details such as animal strain, age, weight, and

observation parameters are not documented in these sources.

Physical and Chemical Properties

Property Value Reference
Appearance White crystals or powder [1]
Melting Point 345 - 348 °C [1]
Boiling Point 119 - 121 °C (at 6 torr) [1]
Density 1.54 g/cm3 (at 20 °C) [1]

Solubility in water

1lg/L

[1]

Vapor Pressure

2E-7 (at 25 °C)

[1]

pKa 3.70 [1]
Partition Coefficient (log P) 1.66 [1114]
Autoignition Temperature 700 °C [2]

Safe Handling and Storage

Handling:

Wash thoroughly after handling.[1]

Use with adequate ventilation.[1]

Minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Keep container tightly closed.[1]

Avoid ingestion and inhalation.[1]

Use non-sparking tools.[2]
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e Prevent fire caused by electrostatic discharge.[2]
Storage:

o Store in a tightly closed container.[1]

e Store in a cool, dry, well-ventilated area.[1]

» Store away from incompatible substances such as oxidizing agents.[1]

Personal Protective Equipment (PPE)

Protection Type Recommendations

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Wear appropriate protective gloves (e.g., Nitrile
Skin Protection or Neoprene) and clothing to prevent skin
exposure.[1][5]

Use a NIOSH or European Standard EN 149
approved respirator if exposure limits are
i i exceeded or if irritation or other symptoms are
Respiratory Protection ) )
experienced. Follow OSHA respirator
regulations found in 29 CFR 1910.134 or

European Standard EN 149.[1]

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Remove from exposure to fresh air immediately.
If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical
aid.[1]

Skin Contact

Get medical aid. Flush skin with plenty of soap
and water for at least 15 minutes while removing
contaminated clothing and shoes. Wash clothing

before reuse.[1]

Eye Contact

Flush eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower
eyelids. Get medical aid.[1]

Ingestion

Do NOT induce vomiting. If conscious and alert,
rinse mouth and drink 2-4 cupfuls of milk or
water. Never give anything by mouth to an

unconscious person. Get medical aid.[1]

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1][6]

e Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide

and carbon dioxide may be generated by thermal decomposition or combustion.[1] Dust can

form an explosive mixture with air.[1][2]

o Protective Equipment: Wear a self-contained breathing apparatus in pressure-demand,

MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure

adequate ventilation.[6]

e Environmental Precautions: Do not let product enter drains.
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» Methods for Cleaning Up: Sweep up and place into a suitable container for disposal. Avoid
generating dusty conditions. Provide ventilation.[1]

Stability and Reactivity

o Chemical Stability: Stable under normal temperatures and pressures.[1]
e Incompatible Materials: Oxidizing agents.[1]

e Hazardous Decomposition Products: Carbon monoxide, irritating and toxic fumes and gases,
carbon dioxide.[1]

» Hazardous Reactions: Dust explosion is possible if in powder or granular form, mixed with
air.[2]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Leave
chemicals in original containers and do not mix with other waste. Handle uncleaned containers
as the product itself.

Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling and response
related to Benzene-1,3-Dicarboxylic Acid.
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Caption: Safety workflow for Benzene-1,3-Dicarboxylic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-3-dicarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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